Cas no 65666-07-1 (silymarin)

• Product Name: silymarin
• CAS No: 65666-07-1
• MF: C₂₅H₂₂O₁₀
• MW: 482.436188220978
• CID: 58370
• PubChem ID: 5213
• Update Time: 2026-05-11

silymarin Chemical and Physical Properties

Names and Identifiers

• silymarin
• MILK THISTLE
• Silybum marianum
• silybin or silybinin
• MilkthistleP.E.exsemencardui
• Silybummarianumextract,seed
• Ethanol Extraction of Hydrin
• Legalon
• Legalon 70
• Milkthistleextract
• silibum marianum extract
• Silybin
• Silymarin P.E.
• 2-(2,3-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one
• Silibinin
• SR-01000000093-5
• HMS3656K09
• SR-01000000093
• SR-01000000093-9
• 3,5,7-Trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydro-4H-1-benzopyran-4-one
• (2R,3R)-3,5,7-trihydroxy-2-[(2R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one,2-[2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-
• VS-08600
• FT-0674587
• BDBM50218276
• Silibin
• FT-0656490
• Q27216069
• Silymarin group, mixture of isomers
• MLS000028529
• Silibinin, INN
• Flavobin Spofa
• SCHEMBL678427
• B0005-464964
• 84604-20-6
• SY067261
• 142796-20-1
• NCGC00089738-03
• AKOS021984433
• Silmyarin
• 3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
• Silliver
• NCGC00018179-03
• NCGC00018179-04
• MFCD00872186
• FT-0775414
• Silybum substance E6
• Silymarin,(S)
• CHEBI:125451
• NCGC00018179-02
• BCP30337
• Silybin;Silibinin A;Silymarin I
• AKOS000546856
• Silybin; Silibinin A; Silymarin I; Silymarine I
• HMS3373N17
• HMS3372B20
• NS00008723
• Laragon
• Silybin (7CI)
• SMR000058272
• SR-01000000093-6
• MLS006011786
• Apihepar
• SR-01000000093-7
• 65666-07-1
• DTXSID00860287
• HMS1608M08
• SR-01000000093-8
• HMS2232P05
• Silybine
• NCGC00089738-02
• 802918-57-6
• Silimarin
• SEBFKMXJBCUCAI-UHFFFAOYSA-N
• 3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxy-phenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]chroman-4-one
• C07610
• 3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-3,4-dihydro-2H-1-benzopyran-4-one
• 3,5,7-trihydroxy-2-(3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one
• PRX-321
• J-505458
• SILYBIN B (CONSTITUENT OF MILK THISTLE)
• (2R,3R)-3,5,7-trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydro-4H-chromen-4-one
• 142797-34-0
• Silybin B, analytical standard
• BDBM50088491
• DTXSID30858697
• CCRIS 7096
• 853OHH1429
• AKOS015912848
• 4H-1-BENZOPYRAN-4-ONE, 2-((2S,3S)-2,3-DIHYDRO-3-(4-HYDROXY-3-METHOXYPHENYL)-2-(HYDROXYMETHYL)-1,4-BENZODIOXIN-6-YL)-2,3-DIHYDRO-3,5,7-TRIHYDROXY-, (2R,3R)-
• Silybin B
• (2R,3R)-3,5,7-trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
• U946SH95EE
• HY-N7046
• UNII-853OHH1429
• 4H-1-Benzopyran-4-one, 2-[(2S,3S)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
• 2-(2,3-Dihydro-2-(4-Hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)-2,3-dihydro-3,5,7-trihydroxy-4h-1-benzopyran-4- one
• Flavobion
• Q27269584
• (2r,3r)-2-[(2s,3s)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4h-1-benzopyran-4-one
• rel-(2R,3R)-3,5,7-Trihydroxy-2-((2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one
• Milk thistle [NF]
• Silymarin + Melatonin
• 308831-37-0
• DTXCID703580
• UNII-U946SH95EE
• (2R,3R)-3,5,7-trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxy-phenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]chroman-4-one
• (2R,3R)-3,5,7-trihydroxy-2-((2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one
• SILYBIN B (CONSTITUENT OF MILK THISTLE) [DSC]
• SILYBIN B [MI]
• CHEMBL592675
• SEBFKMXJBCUCAI-WAABAYLZSA-N
• CS-0101839
• SCHEMBL751461
• MS-28965
• Silibinin B
• CHEBI:207762
• Silybin A and B
• 3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-hydroxymethyl-2,3-dihydrobenzo[1,4]dioxin-6-yl]chroman-4-one
• Silibinin B
• STK396325
• Silybin(Mixture A&B)
• CHEMBL1401508
• 3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydro-4H-chromen-4-one
• (+/-)-SILYBIN
• BBL027841
• 36804-17-8
• Silibinin (mixture of Silybin A and Silybin B)

• Inchi： 1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3
• InChI Key： SEBFKMXJBCUCAI-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2OC(CO)C1C1C=CC(=C(C=1)OC)O)C1C(C(C2C(=CC(=CC=2O1)O)O)=O)O

Computed Properties

• Exact Mass: 482.12100
• Monoisotopic Mass: 482.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 155

Experimental Properties

• Color/Form: It is a white crystalline powder. It is odorless, slightly bitter and hygroscopic.
• PSA: 155.14000
• LogP: 2.36270
• Solubility: It is poorly soluble in water and chloroform, easily soluble in alkaline aqueous solution, slightly soluble in methanol and ethanol, and soluble in organic solvents such as acetone and ethyl acetate.

silymarin Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans Flavonolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans

Additional information on silymarin

Comprehensive Overview of Silymarin (CAS No. 65666-07-1): A Promising Phytochemical in Hepatoprotective and Antioxidant Applications

Silymarin, a bioactive flavonoid complex derived from the seeds of Silybum marianum (milk thistle), has emerged as a cornerstone compound in modern phytomedicine. This polyphenolic mixture, identified by the CAS No. 65666-07-1, consists primarily of silybin (50–70%), along with silydianin, silychristin, and other minor components. Recent advancements in analytical chemistry have enabled precise characterization of its molecular structure, revealing its unique ability to modulate cellular pathways critical for hepatic health.

The silymarin complex exhibits a distinctive chemical architecture with each constituent demonstrating synergistic bioactivity. Silybin's molecular formula C₂₅H₂₂O₁₀ features a dihydroflavonol backbone conjugated with two caffeoyl groups, endowing it with potent antioxidant properties. This structural configuration allows efficient radical scavenging and metal chelation, mechanisms validated through EPR spectroscopy studies published in the Journal of Agricultural and Food Chemistry (2023). Such findings underscore its utility in mitigating oxidative stress-induced organ damage.

Clinical evidence from randomized controlled trials highlights silymarin's hepatoprotective efficacy in non-alcoholic fatty liver disease (NAFLD). A 2023 meta-analysis in Hepatology International demonstrated significant reductions in ALT/AST levels among patients receiving standardized extracts containing ≥70% silybin content. The compound's ability to upregulate glutathione synthesis and inhibit lipid peroxidation directly addresses pathophysiological mechanisms underlying hepatic steatosis and fibrosis progression.

Pioneering research now explores silymarin's role beyond traditional applications. Preclinical studies published in Nature Communications (June 2023) revealed its capacity to induce autophagy in pancreatic cancer cells through AMPK/mTOR pathway modulation, suggesting potential synergies with chemotherapy regimens. Additionally, its anti-inflammatory effects mediated via NF-κB inhibition hold promise for neurodegenerative disease management, as evidenced by rodent models of Alzheimer's pathology.

Safety profiles from Phase III trials confirm excellent tolerability at therapeutic doses (≤420 mg/day), with gastrointestinal discomfort reported in <4% of cases. Pharmacokinetic data from mass spectrometry analyses indicate rapid absorption and hepatic first-pass metabolism into active metabolites like taxifolin quercetin-glucuronide conjugates. These findings support its use as an adjunct therapy in chronic liver conditions while emphasizing the importance of standardized extraction processes to ensure consistent efficacy.

Ongoing investigations leverage nanotechnology to enhance bioavailability - liposomal formulations achieved 3-fold higher tissue penetration compared to conventional tablets in recent murine studies (Biomaterials Science, 2023). Such innovations address historical challenges related to poor oral bioavailability (<1%) inherent to polyphenolic compounds like silymarin.

The compound's structural characteristics also enable innovative drug delivery applications. Computational docking studies revealed that silybin's hydroxyl groups form stable hydrogen bonds with viral spike proteins, inhibiting SARS-CoV-2 entry mechanisms according to research published in Virology Journal. This dual-action profile as both antiviral agent and organ protector opens new avenues for pandemic preparedness strategies.

Economic analyses project significant market growth for silymarin-based products driven by rising NAFLD prevalence and regulatory approvals for pharmaceutical-grade extracts under FDA Investigational New Drug status since 2021. The global market is expected to reach $984 million by 2030, fueled by advances in chromatographic purification techniques enabling commercial-scale production of >98% pure silybin fractions.

In conclusion, the silymarin-CAS No. 65666-07-1 complex represents a paradigm shift in integrative medicine through its multi-target pharmacology and robust evidence base across preclinical/clinical domains. Continued exploration into epigenetic regulatory effects via histone deacetylase inhibition may unlock additional therapeutic applications while maintaining its position as a premier natural hepatoprotectant.